4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide
4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0727187
InChI:
InChI=1S/C22H24N2O6S/c1-23(2)31(28,29)17-11-9-16(10-12-17)20(25)18-19(15-7-5-4-6-8-15)24(13-14-30-3)22(27)21(18)26/h4-12,19,25H,13-14H2,1-3H3/b20-18-
SMILES:
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)O
Molecular Formula:
C22H24N2O6S
Molecular Weight:
444.5 g/mol
4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide
CAS No.:
Cat. No.: VC0727187
Molecular Formula: C22H24N2O6S
Molecular Weight: 444.5 g/mol
* For research use only. Not for human or veterinary use.
![4-{[4-hydroxy-1-(2-methoxyethyl)-5-oxo-2-phenyl-2,5-dihydro-1H-pyrrol-3-yl]carbonyl}-N,N-dimethylbenzenesulfonamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H24N2O6S |
|---|---|
| Molecular Weight | 444.5 g/mol |
| IUPAC Name | 4-[(Z)-hydroxy-[1-(2-methoxyethyl)-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]methyl]-N,N-dimethylbenzenesulfonamide |
| Standard InChI | InChI=1S/C22H24N2O6S/c1-23(2)31(28,29)17-11-9-16(10-12-17)20(25)18-19(15-7-5-4-6-8-15)24(13-14-30-3)22(27)21(18)26/h4-12,19,25H,13-14H2,1-3H3/b20-18- |
| Standard InChI Key | HJVPSICUSZKHHW-ZZEZOPTASA-N |
| Isomeric SMILES | CN(C)S(=O)(=O)C1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)/O |
| SMILES | CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)O |
| Canonical SMILES | CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)O |
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